Cas no 1002182-79-7 ((E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one)

(E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one is a chalcone derivative characterized by its α,β-unsaturated ketone structure. This compound exhibits notable reactivity due to the conjugated double bond system, making it a valuable intermediate in organic synthesis, particularly for heterocyclic and pharmaceutical applications. The presence of the 3-chlorophenyl and 2-methylphenyl substituents enhances its potential as a building block for bioactive molecules, including antimicrobial and anti-inflammatory agents. Its well-defined molecular structure allows for precise modifications, facilitating research in medicinal chemistry and material science. The compound is typically synthesized via Claisen-Schmidt condensation, ensuring high purity and reproducibility for laboratory use.
(E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one structure
1002182-79-7 structure
Product Name:(E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one
CAS No:1002182-79-7
MF:C16H13ClO
MW:256.726823568344
CID:4675488
Update Time:2025-06-09

(E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one
    • (E)-1-(3-chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one
    • (E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one
    • Inchi: 1S/C16H13ClO/c1-12-5-2-3-6-13(12)9-10-16(18)14-7-4-8-15(17)11-14/h2-11H,1H3/b10-9+
    • InChI Key: WROFZEMYEJVFHE-MDZDMXLPSA-N
    • SMILES: ClC1=CC=CC(=C1)C(/C=C/C1C=CC=CC=1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Topological Polar Surface Area: 17.1

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Additional information on (E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one

Comprehensive Overview of (E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one (CAS No. 1002182-79-7)

(E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one (CAS No. 1002182-79-7) is a specialized organic compound belonging to the chalcone family, characterized by its α,β-unsaturated ketone structure. This compound has garnered significant attention in pharmaceutical and material science research due to its unique molecular framework and potential applications. The presence of a 3-chlorophenyl and 2-methylphenyl group in its structure contributes to its distinct chemical properties, making it a subject of interest for researchers exploring bioactive molecules and organic synthesis.

In recent years, the demand for chalcone derivatives like (E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one has surged, driven by their potential roles in drug discovery and functional materials. Researchers are particularly interested in its photophysical properties, which could be leveraged in optoelectronic devices or sensors. Additionally, its structural versatility allows for modifications that can enhance its biological activity, making it a candidate for studies in anti-inflammatory and antioxidant applications.

The synthesis of CAS No. 1002182-79-7 typically involves a Claisen-Schmidt condensation reaction, a well-established method for producing chalcone derivatives. This process highlights the compound's accessibility for large-scale production, a critical factor for industrial applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with research-grade standards.

From an SEO perspective, queries related to "chalcone synthesis," "CAS 1002182-79-7 applications," and "(E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one properties" are increasingly common, reflecting growing interest in this compound. Addressing these search trends, this article emphasizes the compound's multidisciplinary relevance, bridging gaps between chemical research and practical applications. Its compatibility with green chemistry principles further aligns with contemporary demands for sustainable synthesis methods.

In conclusion, (E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one (CAS No. 1002182-79-7) represents a promising compound with broad potential across pharmaceutical, material science, and industrial chemistry domains. Its structural features and functional adaptability continue to inspire innovative research, positioning it as a valuable asset in modern scientific exploration.

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